Cas no 105522-94-9 (2-Thiopheneacetic acid,4-(ethoxycarbonyl)-5-[(2-ethoxy-2-oxoacetyl)amino]-3-methyl-, ethyl ester)
105522-94-9 structure
Product Name:2-Thiopheneacetic acid,4-(ethoxycarbonyl)-5-[(2-ethoxy-2-oxoacetyl)amino]-3-methyl-, ethyl ester
CAS No:105522-94-9
MF:C16H21NO7S
MW:371.405443906784
CID:165454
PubChem ID:3064743
Update Time:2025-04-19
2-Thiopheneacetic acid,4-(ethoxycarbonyl)-5-[(2-ethoxy-2-oxoacetyl)amino]-3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Thiopheneacetic acid,4-(ethoxycarbonyl)-5-[(2-ethoxy-2-oxoacetyl)amino]-3-methyl-, ethyl ester
- ethyl 2-[(2-ethoxy-2-oxoacetyl)amino]-5-(2-ethoxy-2-oxoethyl)-4-methylthiophene-3-carboxylate
- AC1MI8GA
- BRN 5628993
- Ethyl 2-ethoxyalylamino-3-ethoxycarbonyl-4-methyl-5-thiopheneacetate
- LS-99457
- N-(3-Carboxy-5-(carboxymethyl)-4-methyl-2-thienyl)oxamic acid triethyl ester
- Oxamic acid, N-(3-carboxy-5-(carboxymethyl)-4-methyl-2-thienyl)-, triethyl ester
- DTXSID40147185
- 105522-94-9
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- Inchi: 1S/C16H21NO7S/c1-5-22-11(18)8-10-9(4)12(15(20)23-6-2)14(25-10)17-13(19)16(21)24-7-3/h5-8H2,1-4H3,(H,17,19)
- InChI Key: ULJGMSZYBNMSMN-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OCC)C(C)=C1CC(=O)OCC)NC(C(=O)OCC)=O
Computed Properties
- Exact Mass: 371.10393
- Monoisotopic Mass: 371.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 11
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 136Ų
Experimental Properties
- Density: 1.287
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.549
- PSA: 108
- LogP: 1.91340
2-Thiopheneacetic acid,4-(ethoxycarbonyl)-5-[(2-ethoxy-2-oxoacetyl)amino]-3-methyl-, ethyl ester Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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